Cas no 2089716-92-5 (N-Ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrrolidine-2-carboxamide)

N-Ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrrolidine-2-carboxamide is a specialized organic compound featuring a pyrrolidine-2-carboxamide core with N-ethyl and tetrahydro-2H-thiopyran-4-yl substituents. Its unique structure combines a saturated heterocyclic framework with a sulfur-containing thiopyran moiety, offering potential utility in medicinal chemistry and pharmaceutical research. The compound's rigid yet flexible scaffold may enhance binding affinity in receptor interactions, while the thiopyran group could influence solubility and metabolic stability. Its synthetic versatility allows for further derivatization, making it a valuable intermediate for developing biologically active molecules. The presence of both amide and tertiary amine functionalities provides opportunities for hydrogen bonding and protonation, which may be leveraged in drug design applications.
N-Ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrrolidine-2-carboxamide structure
2089716-92-5 structure
Product Name:N-Ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrrolidine-2-carboxamide
CAS No:2089716-92-5
MF:C12H22N2OS
MW:242.380881786346
CID:5048540
Update Time:2025-05-19

N-Ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrrolidine-2-carboxamide
    • N-ethyl-N-(thian-4-yl)pyrrolidine-2-carboxamide
    • N-Ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrrolidine-2-carboxamide
    • Inchi: 1S/C12H22N2OS/c1-2-14(10-5-8-16-9-6-10)12(15)11-4-3-7-13-11/h10-11,13H,2-9H2,1H3
    • InChI Key: DAYLBEOZYNDRAW-UHFFFAOYSA-N
    • SMILES: S1CCC(CC1)N(CC)C(C1CCCN1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 241
  • XLogP3: 1.4
  • Topological Polar Surface Area: 57.6

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Additional information on N-Ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrrolidine-2-carboxamide

Research Brief on N-Ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrrolidine-2-carboxamide (CAS: 2089716-92-5)

N-Ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrrolidine-2-carboxamide (CAS: 2089716-92-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiopyran-pyrrolidine hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and potential clinical applications, making it a subject of intense scientific investigation.

The compound's molecular structure, featuring a tetrahydro-2H-thiopyran ring linked to a pyrrolidine carboxamide moiety, suggests high bioavailability and CNS penetration, which are critical for targeting neurological disorders. Research indicates that N-Ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrrolidine-2-carboxamide acts as a potent modulator of specific neurotransmitter receptors, including GABAergic and glutamatergic systems. These properties make it a candidate for treating conditions such as anxiety, epilepsy, and neurodegenerative diseases. Recent preclinical studies have demonstrated its efficacy in animal models, with notable improvements in behavioral and cognitive outcomes.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Recent publications have detailed a scalable and efficient synthesis method, which is crucial for its development into a viable therapeutic agent. The synthesis involves multi-step organic reactions, including the formation of the thiopyran ring and subsequent functionalization with the pyrrolidine carboxamide group. Researchers have also focused on improving the yield and purity of the compound, addressing challenges related to stereochemistry and stability.

In addition to its pharmacological potential, N-Ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrrolidine-2-carboxamide has been investigated for its pharmacokinetic and safety profiles. Early-phase clinical trials are anticipated to begin soon, pending further validation of its therapeutic index and toxicity data. The compound's ability to cross the blood-brain barrier efficiently, coupled with its favorable metabolic stability, positions it as a promising candidate for CNS-targeted therapies. However, researchers emphasize the need for comprehensive toxicology studies to ensure its safety for human use.

In conclusion, N-Ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrrolidine-2-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its promising biological activity, underscore its potential as a therapeutic agent for CNS disorders. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and advance it through the drug development pipeline. The scientific community eagerly awaits the results of upcoming clinical trials, which will determine its viability as a treatment option for patients with neurological conditions.

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